Cas no 7473-73-6 (1-Phenanthrenecarboxylicacid, 9-bromo-, methyl ester)
7473-73-6 structure
Product Name:1-Phenanthrenecarboxylicacid, 9-bromo-, methyl ester
CAS No:7473-73-6
MF:C16H11BrO2
MW:315.161343812943
CID:579259
PubChem ID:344028
Update Time:2025-04-19
1-Phenanthrenecarboxylicacid, 9-bromo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenanthrenecarboxylicacid, 9-bromo-, methyl ester
- methyl 9-bromophenanthrene-1-carboxylate
- AC1L7ZMW
- Methyl 9-bromo-1-phenanthrenecarboxylate
- NSC400691
- NSC-400691
- TURHFFSHWLAARG-UHFFFAOYSA-N
- DTXSID00322219
- 7473-73-6
- Methyl 9-bromo-1-phenanthrenecarboxylate #
-
- Inchi: 1S/C16H11BrO2/c1-19-16(18)13-8-4-7-11-10-5-2-3-6-12(10)15(17)9-14(11)13/h2-9H,1H3
- InChI Key: TURHFFSHWLAARG-UHFFFAOYSA-N
- SMILES: BrC1=CC2=C(C(=O)OC)C=CC=C2C2C=CC=CC=21
Computed Properties
- Exact Mass: 313.99423
- Monoisotopic Mass: 313.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 4.54210
1-Phenanthrenecarboxylicacid, 9-bromo-, methyl ester Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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